3,4,5-triethoxy-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
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Description
3,4,5-triethoxy-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C23H25FN4O5S2 and its molecular weight is 520.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Complex Formation
The synthesis of thiadiazolobenzamide derivatives and their complexes with metals such as Ni and Pd has been studied. The formation of new bonds between sulfur and nitrogen atoms leading to a five-membered ring has been characterized by various spectroscopic methods and X-ray crystallography. These studies shed light on the structural properties and potential applications of these compounds in coordination chemistry (Adhami et al., 2012).
Antimicrobial and Larvicidal Activities
Novel triazinone derivatives have been synthesized and evaluated for their antimicrobial properties against bacterial and fungal pathogens, as well as their mosquito larvicidal activity. This research highlights the potential of such compounds in developing new antimicrobial agents and pest control substances (Kumara et al., 2015).
Photoinduced Molecular Rearrangements
The photochemistry of oxadiazoles in the presence of sulfur nucleophiles leading to the synthesis of thiadiazoles has been explored. Such studies are crucial for understanding the photoinduced molecular rearrangements and developing synthetic methodologies for thiadiazoles, which have various applications in medicinal chemistry and materials science (Vivona et al., 1997).
Antioxidant and Antibacterial Activities
The synthesis and characterization of oxadiazole-thiones derivatives, and their biological studies, including antioxidant and antibacterial activities, underscore the importance of these compounds in developing new pharmaceuticals. The interaction studies with bacterial strains provide insights into the potential therapeutic applications of these derivatives (Karanth et al., 2019).
Green Chemistry Approaches
The synthesis of benzamides using green chemistry principles highlights the environmental benefits and efficiency of these methods. Such approaches are significant for sustainable chemistry practices and the development of environmentally friendly synthetic routes (Horishny et al., 2020).
Properties
IUPAC Name |
3,4,5-triethoxy-N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN4O5S2/c1-4-31-17-11-14(12-18(32-5-2)20(17)33-6-3)21(30)26-22-27-28-23(35-22)34-13-19(29)25-16-9-7-15(24)8-10-16/h7-12H,4-6,13H2,1-3H3,(H,25,29)(H,26,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJSUVFIIIRYWBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.